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Technical Support Center: Antioxidant 1425
Welcome to the technical support center for Antioxidant 1425. This resource is designed for

researchers, scientists, and drug development professionals to address common challenges

related to the use of Antioxidant 1425 in polymer matrices, with a specific focus on preventing

its leaching.

Troubleshooting Guide
This guide provides a systematic approach to identifying and resolving common issues related

to the leaching or "blooming" of Antioxidant 1425 from polymer surfaces.

Issue: A white, hazy, or crystalline residue is observed on the surface of my polymer

component.

This phenomenon is known as "blooming," where the antioxidant migrates from within the

polymer to the surface.[1][2] This can occur when the concentration of the antioxidant exceeds

its solubility in the polymer matrix, especially under certain environmental conditions.[1][3]
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} Caption: Troubleshooting workflow for identifying and addressing antioxidant blooming.

Detailed Steps:

Confirm Residue Identity:

Action: Use Attenuated Total Reflectance Fourier-Transform Infrared Spectroscopy (ATR-

FTIR) to analyze the surface residue.

Expected Result: The FTIR spectrum will show characteristic peaks for a hindered

phenolic phosphonate, confirming the presence of Antioxidant 1425.

If Not Antioxidant 1425: The residue may be another additive. Analyze for other potential

blooming species.

Review Formulation and Processing:

Action: Examine the initial concentration of Antioxidant 1425 in your polymer formulation.

The recommended dosage level is typically between 0.05–0.25%.[4] Review processing

parameters such as temperature, mixing time, and cooling rate.

Rationale: Exceeding the solubility limit is a primary driver for blooming.[1][3] Processing

conditions affect both the dispersion of the antioxidant and the final morphology (e.g.,

crystallinity) of the polymer, which in turn influences migration.[1][5]

Implement Mitigation Strategy:

Action: Based on your review, select an appropriate mitigation strategy from the

"Frequently Asked Questions" section below (e.g., optimize concentration, enhance

polymer crystallinity, improve processing).

Quantify Leaching (If Required):

Action: Perform a migration test using a relevant solvent or food simulant to quantify the

amount of Antioxidant 1425 leaching from the polymer over time. This is particularly
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important for applications in drug delivery, medical devices, and food contact materials.

Method: A detailed protocol based on established standards is provided in the

"Experimental Protocols" section.

Frequently Asked Questions (FAQs)
Q1: What is Antioxidant 1425 and why is it designed to be low-leaching?

A1: Antioxidant 1425 (CAS 65140-91-2) is a high molecular weight, multifunctional hindered

phenolic antioxidant.[4][6] Its large molecular size and structure are specifically designed to

give it low volatility and high resistance to extraction from the polymer matrix, which are key

characteristics for minimizing leaching.[4][7]

Q2: What are the primary factors that cause Antioxidant 1425 to leach or bloom?

A2: Leaching and blooming are complex phenomena driven by several factors:

Concentration: Using a concentration of Antioxidant 1425 that is above its solubility limit in

the specific polymer is the most common cause.[1][3]

Polymer Compatibility & Morphology: The antioxidant's solubility varies between polymers.

Leaching is more likely in amorphous polymers compared to semi-crystalline ones, as the

crystalline regions create a more tortuous path for the antioxidant to migrate through.[1][5]

Temperature: Elevated temperatures during processing can improve solubility, but high

temperatures during storage or use can increase the mobility of antioxidant molecules,

accelerating migration.[1]

Contact with Solvents: Exposure to liquids in which the antioxidant has some solubility can

facilitate its extraction from the polymer surface.[1]
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Q3: How can I reduce or prevent the leaching of Antioxidant 1425?
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A3: Several strategies can be employed:

Optimize Concentration: Ensure the concentration of Antioxidant 1425 is below its solubility

limit in the polymer at both processing and end-use temperatures. The typical

recommendation is 0.05-0.25%.[4]

Enhance Polymer Crystallinity: For semi-crystalline polymers like polypropylene and

polyethylene, processing conditions can be adjusted to increase the degree of crystallinity. A

higher crystallinity reduces the free volume and creates a more difficult path for the

antioxidant to migrate.[1][5]

Improve Dispersion: Ensure uniform, molecular-level dispersion of the antioxidant during

melt processing. Use adequate mixing and appropriate processing temperatures to avoid

agglomerates, which can act as reservoirs for leaching.

Use Co-stabilizers: In some cases, using Antioxidant 1425 in combination with other

stabilizers can create a synergistic effect, potentially allowing for a lower overall

concentration of migrating species.[1]

Surface Modification: For highly critical applications, consider surface treatments or coatings

on the polymer to act as a barrier against migration.

Q4: What are the regulatory limits for Antioxidant 1425 migration?

A4: For food contact materials within the European Union, Antioxidant 1425 (listed as FCM

substance No. 715) has a specific migration limit (SML) of 6 mg/kg of food.[8] It is crucial to

comply with the relevant regulations for your specific application, such as those from the FDA

for food contact or ISO 10993 for medical devices.[9][10]

Data Presentation
The solubility of an additive in the polymer and in contact liquids is a key predictor of its

potential to leach. Antioxidant 1425 is characterized by its very low solubility in most common

solvents.

Table 1: Solubility of Antioxidant 1425 in Various Solvents at 20°C
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Solvent Solubility ( g/100g solution)

Acetone 0.02

Chloroform 0.01

Dichloromethane 0.01

Ethanol < 0.1

Ethyl acetate 0.03

n-Hexane 0.02

Methanol 8

Toluene ~ 0.5

Water 0.24

Source: BASF Irganox® 1425 Technical

Datasheet[4]

Experimental Protocols
Protocol 1: Quantification of Leached Antioxidant 1425 by HPLC-UV

This protocol provides a general framework for quantifying the migration of Antioxidant 1425
from a polymer into a liquid simulant. It is based on the principles outlined in standards such as

ASTM D4754 for migration cell testing and general analytical methods for phenolic

antioxidants.[9][11][12][13]

1. Scope: This method is for the quantitative determination of Antioxidant 1425 that has

leached from a polymer sample into a liquid.

2. Apparatus:

High-Performance Liquid Chromatograph (HPLC) with a UV detector (detection at ~280 nm).

Reverse-phase C18 column.

Migration cell (as per ASTM D4754) or glass vials for immersion testing.[9][11]
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Incubator or oven for controlled temperature exposure.

Analytical balance, volumetric flasks, pipettes.

Syringe filters (e.g., 0.22 µm PTFE).

3. Reagents:

Antioxidant 1425 analytical standard.

Acetonitrile (HPLC grade).

Water (HPLC grade).

Methanol (HPLC grade).

Selected food simulant or extraction solvent (e.g., 95% ethanol for fatty food simulation,

isopropanol, or hexane).

4. Procedure:

Calibration Curve Preparation:

Prepare a stock solution of Antioxidant 1425 standard in a suitable solvent (e.g.,

methanol).

Create a series of calibration standards by serial dilution of the stock solution with the

mobile phase.

Run the standards on the HPLC to generate a calibration curve (Peak Area vs.

Concentration).

Sample Preparation and Extraction (Migration Test):

Prepare polymer samples with a known surface area.

Place the sample in the migration cell or vial and add a known volume of the chosen

simulant liquid, ensuring the sample is fully immersed.[11]
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Store the sealed cell/vial at a controlled temperature (e.g., 40°C or 60°C) for a specified

duration (e.g., 24 hours, 10 days).[5]

At the end of the test period, cool to room temperature.

Take an aliquot of the simulant liquid, filter it through a syringe filter, and transfer it to an

HPLC vial.

HPLC Analysis:

Set up the HPLC with a suitable mobile phase (e.g., a gradient of acetonitrile and water).

Inject the filtered sample extract into the HPLC.

Identify the Antioxidant 1425 peak by comparing its retention time with the standard.

Quantify the concentration in the sample using the calibration curve.

Calculation: Calculate the total mass of leached Antioxidant 1425 and express it as mg per

surface area of the polymer (mg/cm²) or mg per kg of simulant (mg/kg).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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